Cas no 61405-13-8 (Cyclohexanecarboxylic acid, 1-methyl-3-phenyl-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-3-phenyl-
• CAS No: 61405-13-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 480639
• PubChem ID: 5228762
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-3-phenyl-
• 1-methyl-3-phenylcyclohexane-1-carboxylic acid
• AKOS024366879
• DTXSID50411642
• ST51000601
• 61405-13-8

• Inchi： 1S/C14H18O2/c1-14(13(15)16)9-5-8-12(10-14)11-6-3-2-4-7-11/h2-4,6-7,12H,5,8-10H2,1H3,(H,15,16)
• InChI Key： YTPNMKQQIBYZFL-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCCC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3